Cas no 677304-78-8 (5-bromo-1,2-benzothiazole-3-carboxylic acid)

5-bromo-1,2-benzothiazole-3-carboxylic acid structure
677304-78-8 structure
Product Name:5-bromo-1,2-benzothiazole-3-carboxylic acid
CAS No:677304-78-8
MF:C8H4BrNO2S
MW:258.091859817505
MDL:MFCD08706004
CID:68607
PubChem ID:17749897
Update Time:2025-11-06

5-bromo-1,2-benzothiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Bromobenzo[d]isothiazole-3-carboxylic acid
    • 1,2-Benzisothiazole-3- carboxylic acid, 5-bromo-
    • 5-bromo-1,2-benzothiazole-3-carboxylic acid
    • 5-Bromo-1,2-benzisothiazole-3-carboxylic acid
    • 5-bromobenzisothiazole-3-carboxylic acid
    • 5-BROMO-BENZO[D]ISOTHIAZOLE-3-CARBOXYLIC ACID
    • 1,2-Benzisothiazole-3-carboxylic acid, 5-bromo-
    • 3152AJ
    • FS001266
    • 5-Bromo-benzo[disothiazole-3-carboxylic acid
    • 1,2-Benzisothiazole-3-carboxylicacid, 5-bromo-
    • 5-bromanyl-1
    • CS-0041377
    • 677304-78-8
    • SB38263
    • MFCD08706004
    • F19930
    • AKOS022175258
    • SCHEMBL260474
    • AMY1670
    • DS-10741
    • DTXSID00590057
    • A835868
    • 5-Bromobenzo[d]isothiazole-3-carboxylicacid
    • MDL： MFCD08706004
    • Inchi： 1S/C8H4BrNO2S/c9-4-1-2-6-5(3-4)7(8(11)12)10-13-6/h1-3H,(H,11,12)
    • InChI Key： LJSFFGFRQGXQEE-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C(C(=O)O)=NS2

Computed Properties

  • Exact Mass: 256.91500
  • Monoisotopic Mass: 256.915
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.912
  • Boiling Point: 337.5°C at 760 mmHg
  • Flash Point: 157.9°C
  • Refractive Index: 1.753
  • PSA: 78.43000
  • LogP: 2.75700

5-bromo-1,2-benzothiazole-3-carboxylic acid Security Information

5-bromo-1,2-benzothiazole-3-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-bromo-1,2-benzothiazole-3-carboxylic acid Pricemore >>

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